Cas no 13622-90-7 (Bis(4-isocyanatocyclohexyl)methane)

• Product Name: Bis(4-isocyanatocyclohexyl)methane
• CAS No: 13622-90-7
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• CID: 2728825
• Update Time: 2023-08-07

Bis(4-isocyanatocyclohexyl)methane Chemical and Physical Properties

Names and Identifiers

• 1-isocyanato-4-[(4-isocyanatocyclohexyl)methyl]cyclohexane
• Hydrogenated MDI
• Hylene W
• Bis(4-isocyanatocyclohexyl)methane
• Dicyclohexylmethane-4,4'-diisocyanate
• 4,4'-Diisocyanatodicyclohexylmethane
• Cyclohexane, 1,1'-methylenebis[4-isocyanato-
• Methylene bis(4-cyclohexylisocyanate)
• Dicyclohexylmethane 4,4'-diisocyanate
• methylene-bis(4-cyclohexylisocyanate)
• Methylene bis-(4-cyclohexylisocyanate)
• 1,1-Methylenebis(4-isocyanatocyclohexane)
• 4,4'-Methylenedi(cyclohexyl isocyanate)
• cis,cis-4,4'-D

• Inchi： 1S/C15H22N2O2/c18-10-16-14-5-1-12(2-6-14)9-13-3-7-15(8-4-13)17-11-19/h12-15H,1-9H2
• InChI Key： KORSJDCBLAPZEQ-UHFFFAOYSA-N
• SMILES： O=C=NC1CCC(CC1)CC1CCC(CC1)N=C=O

Computed Properties

• Exact Mass: 262.168127949 g/mol
• Monoisotopic Mass: 262.168127949 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 58.9
• Molecular Weight: 262.35

Experimental Properties

• Color/Form: Clear, colorless to light-yellow liquid
• Density: 1.07 at 77 °F (NIOSH, 2016)
• Melting Point: less than 14 °F (NIOSH, 2016)
• Flash Point: greater than 395 °F (NIOSH, 2016)
• Solubility: Reacts with water (NIOSH, 2016)
• LogP: log Kow = 6.11 (est)
• Refractive Index: Index of refraction = 1.4970 at 20 °C/D
• Vapor Pressure: 0.001 mm Hg at 77 °F (NIOSH, 2016)